Cas no 2411195-05-4 (4-(2-Chloroacetyl)-3-(2-methylpropyl)-1,4-diazepan-2-one)

• Product Name: 4-(2-Chloroacetyl)-3-(2-methylpropyl)-1,4-diazepan-2-one
• CAS No: 2411195-05-4
• MF: C₁₁H₁₉ClN₂O₂
• MW: 246.733762025833
• CID: 5356586
• PubChem ID: 146094658
• Update Time: 2023-08-28

4-(2-Chloroacetyl)-3-(2-methylpropyl)-1,4-diazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloroacetyl)-3-(2-methylpropyl)-1,4-diazepan-2-one
• Z3766269763

• Inchi： 1S/C11H19ClN2O2/c1-8(2)6-9-11(16)13-4-3-5-14(9)10(15)7-12/h8-9H,3-7H2,1-2H3,(H,13,16)
• InChI Key： SLGHZGWTIFUMOM-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCNC(C1CC(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 1.5
• Topological Polar Surface Area: 49.4